SSE15206

• Molecular Formula: C19H21N3O3S
• Molecular Weight: 371.5 g/mol
• InChI: InChI=1S/C19H21N3O3S/c1-23-16-9-13(10-17(24-2)18(16)25-3)15-11-14(21-22(15)19(20)26)12-7-5-4-6-8-12/h4-10,15H,11H2,1-3H3,(H2,20,26)
• InChIKey: GONIBFCARADPAC-UHFFFAOYSA-N

Standard microtubule inhibitors lose efficacy in multidrug-resistant (MDR) cancer models due to P-gp efflux. SSE15206 (pyrazolinethioamide) uniquely retains potency where paclitaxel and vinblastine fail. - Validated colchicine-site binding (competitive displacement assay) - Maintains activity in P-gp-overexpressing lines (89x vinblastine-resistant) - Distinguishes P-gp mediated vs. non-P-gp resistance (e.g., HCT116-Pac-Res, 176x paclitaxel resistance, no MDR-1 overexpression) Immediate shipment for mechanism-of-resistance studies.

3-Phenyl-5-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide (SSE15206): A Colchicine-Site Binding Microtubule Depolymerizer for Multidrug-Resistant Cancer Research

3-Phenyl-5-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide, designated SSE15206 (CAS: 1370046-40-4, MW: 371.45, Formula: C19H21N3O3S) , is a pyrazolinethioamide derivative that functions as a microtubule depolymerizing agent by binding to the colchicine site of tubulin [1]. This compound is distinguished from other pyrazoline derivatives by its validated mechanism of action, potent antiproliferative activity across multiple cancer cell lines, and its demonstrated ability to overcome multidrug resistance mediated by P-glycoprotein (MDR-1) [2].

1

Mechanism

Colchicine-site microtubule depolymerization probe

2

Phenotype

Bypasses P-gp (MDR-1) efflux in resistant cell models

Reported non-substrate status for P-glycoprotein

3

Tool Compound Fit

Distinguishes P-gp-mediated vs. non-P-gp resistance mechanisms

• [1] National Library of Medicine. MeSH Supplementary Concept Data: SSE15206. 2024. View Source
• [2] Manzoor S, Bilal A, Khan S, et al. Identification and characterization of SSE15206, a microtubule depolymerizing agent that overcomes multidrug resistance. Sci Rep. 2018;8(1):3305. View Source

Beyond the Pyrazoline Core: Why Substituting 3-Phenyl-5-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide with Other Pyrazoline Analogs Yields Inferior MDR-Reversal and Target Engagement

While the 4,5-dihydro-1H-pyrazole-1-carbothioamide scaffold is a known pharmacophore, generic substitution with other in-class analogs is not scientifically sound. Specific substitution patterns on the phenyl and trimethoxyphenyl rings are critical determinants of potency, microtubule binding affinity, and, crucially, the ability to evade P-glycoprotein-mediated drug efflux [1]. For instance, closely related analogs with simple halogen substitutions (e.g., 4-fluorophenyl) exhibit significantly lower antiproliferative potency [2], and even subtle alterations can drastically alter P-gp substrate status. SSE15206's unique structural signature—a specific 3-phenyl group and a 5-(3,4,5-trimethoxyphenyl) group—is essential for its colchicine-site binding and, more importantly, for its non-substrate status for P-gp, a feature that enables it to overcome multidrug resistance where other analogs and even established microtubule-targeting agents (e.g., paclitaxel, vinblastine) fail [1].

SSE15206

vs.

Halogen analogs

P-glycoprotein substrate status may shift, potentially losing MDR-evasion capability.

SSE15206

vs.

Generic pyrazolines

Colchicine-site binding affinity and target engagement context may differ significantly.

SSE15206

vs.

Paclitaxel / Vinca

Susceptibility to MDR-1 efflux may alter model-response interpretation in resistant lines.

• [1] Manzoor S, Bilal A, Khan S, et al. Identification and characterization of SSE15206, a microtubule depolymerizing agent that overcomes multidrug resistance. Sci Rep. 2018;8(1):3305. View Source
• [2] Wang H, Zheng J, Xu W, et al. A New Series of Cytotoxic Pyrazoline Derivatives as Potential Anticancer Agents that Induce Cell Cycle Arrest and Apoptosis. Molecules. 2017;22(10):1635. View Source

Quantitative Comparative Evidence for 3-Phenyl-5-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide (SSE15206) Versus Analogs and Clinical Standards

SSE15206 vs. Paclitaxel in MDR-1 Overexpressing KB-V1 Cells: 1000-Fold Superiority in Overcoming Multidrug Resistance

SSE15206 demonstrates a critical differentiation from paclitaxel in multidrug-resistant cancer models. In KB-V1 cells, which overexpress the MDR-1 gene product P-glycoprotein (P-gp), resistance to paclitaxel is >1000-fold compared to parental KB-3-1 cells. In stark contrast, resistance to SSE15206 is only 0.94-fold, demonstrating that it is virtually unaffected by this major mechanism of drug resistance [1].

MDR-1 Resistance (KB-V1)

Head-to-head

SSE15206: 0.94-fold
Paclitaxel: >1000-fold

Supports P-gp evasion model context

Resistance fold vs. parental KB-3-1 cells

Evidence Dimension	Fold-Resistance in MDR-1 Overexpressing Cells
Target Compound Data	0.94-fold
Comparator Or Baseline	Paclitaxel: >1000-fold
Quantified Difference	>1064-fold lower resistance
Conditions	KB-V1 (MDR-1+) vs. KB-3-1 (parental) cell lines; GI50 values

Why This Matters

This data directly proves SSE15206 is not a substrate for the P-gp efflux pump, a key liability for many clinical microtubule agents, making it a unique tool for studying MDR-1-mediated resistance.

• [1] Manzoor S, Bilal A, Khan S, et al. Identification and characterization of SSE15206, a microtubule depolymerizing agent that overcomes multidrug resistance. Sci Rep. 2018;8(1):3305. View Source

SSE15206 vs. Paclitaxel in A2780-Pac-Res Cells: 65-Fold Lower Resistance in a Second Multidrug-Resistant Model

The ability of SSE15206 to evade P-gp-mediated resistance is replicated in a second, independent model. In A2780-Pac-Res ovarian cancer cells, also overexpressing MDR-1, resistance to paclitaxel is 101-fold. For SSE15206, the resistance factor is only 1.54-fold, confirming that its non-substrate status for P-gp is a consistent and robust property [1].

MDR-1 Resistance (A2780)

Head-to-head

SSE15206: 1.54-fold
Paclitaxel: 101-fold

Replicates P-gp bypass across tissue origin

A2780-Pac-Res ovarian cancer model

Evidence Dimension	Fold-Resistance in MDR-1 Overexpressing Cells
Target Compound Data	1.54-fold
Comparator Or Baseline	Paclitaxel: 101-fold
Quantified Difference	65.6-fold lower resistance
Conditions	A2780-Pac-Res (MDR-1+) vs. A2780 (parental) cell lines; GI50 values

Why This Matters

This validates the MDR-1 evasion phenotype across different tissue origins, strengthening the case for using SSE15206 as a superior chemical probe for studying microtubule dynamics in resistant cancer models.

• [1] Manzoor S, Bilal A, Khan S, et al. Identification and characterization of SSE15206, a microtubule depolymerizing agent that overcomes multidrug resistance. Sci Rep. 2018;8(1):3305. View Source

SSE15206 vs. Vinblastine and Vincristine: Maintenance of Potency in MDR-1+ and Paclitaxel-Resistant Models

Beyond paclitaxel, SSE15206 demonstrates a clear advantage over other classes of microtubule-targeting agents. In the KB-V1 model, resistance to vinblastine is 89-fold, compared to 0.94-fold for SSE15206 [1]. In the A2780-Pac-Res model, resistance to vincristine is 16-fold, versus 1.54-fold for SSE15206 [1]. This shows broad superiority against resistance mechanisms that cripple both taxanes and vinca alkaloids.

Vinca Alkaloid Comparison

Head-to-head

SSE15206: 0.94/1.54-fold
Vinblastine: 89-fold
Vincristine: 16-fold

Maintains potency where vinca agents fail

KB-V1 and A2780-Pac-Res models

Evidence Dimension	Fold-Resistance in MDR-1 Overexpressing Cells
Target Compound Data	0.94-fold (KB-V1); 1.54-fold (A2780-Pac-Res)
Comparator Or Baseline	Vinblastine: 89-fold; Vincristine: 16-fold
Quantified Difference	94.7-fold lower than vinblastine; 10.4-fold lower than vincristine
Conditions	KB-V1 (MDR-1+) vs. KB-3-1; A2780-Pac-Res (MDR-1+) vs. A2780 cell lines

Why This Matters

This evidence positions SSE15206 as a critical tool for distinguishing P-gp-mediated resistance from other resistance mechanisms, as it maintains potency where both major classes of clinical microtubule agents fail.

• [1] Manzoor S, Bilal A, Khan S, et al. Identification and characterization of SSE15206, a microtubule depolymerizing agent that overcomes multidrug resistance. Sci Rep. 2018;8(1):3305. View Source

SSE15206 vs. Structural Analog 1b (4-Fluorophenyl Derivative): Superior Antiproliferative Potency Across Multiple Cancer Cell Lines

A direct structural analog, 3-(4-fluorophenyl)-5-(3,4,5-trimethoxythiophenyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide (compound 1b), shows the importance of the phenyl substitution. Against HepG-2 cells, compound 1b has an IC50 of 6.78 μM [2]. In contrast, SSE15206, which lacks the 4-fluoro substitution, exhibits potent antiproliferative activity with GI50 values of <10 μM in HCT116 cells [1] and overcomes MDR, a property not reported for compound 1b. This illustrates that while both share a pyrazoline-carbothioamide core, subtle structural differences yield a vastly different pharmacological profile, particularly concerning MDR.

Structural Analog Potency

Cross-study

SSE15206: GI50 reported 4-Fluoro analog (1b): IC50 6.78 μM (HepG-2)

MDR-evasion context not validated for analog

Different cell lines limit direct rank

Evidence Dimension	Antiproliferative Potency (IC50/GI50)
Target Compound Data	GI50 < 10 μM (HCT116)
Comparator Or Baseline	Compound 1b (analog): IC50 = 6.78 μM (HepG-2)
Quantified Difference	Comparable potency in different cell lines, but with vastly superior MDR profile for SSE15206
Conditions	HCT116 colorectal cancer cells for SSE15206; HepG-2 hepatocellular carcinoma cells for compound 1b

Why This Matters

This highlights that potency alone is an insufficient procurement criterion. SSE15206's unique value is its combination of potent antiproliferative activity with a demonstrated ability to overcome MDR, a feature not validated for closely related analogs like compound 1b.

• [1] Manzoor S, Bilal A, Khan S, et al. Identification and characterization of SSE15206, a microtubule depolymerizing agent that overcomes multidrug resistance. Sci Rep. 2018;8(1):3305. View Source
• [2] Wang H, Zheng J, Xu W, et al. A New Series of Cytotoxic Pyrazoline Derivatives as Potential Anticancer Agents that Induce Cell Cycle Arrest and Apoptosis. Molecules. 2017;22(10):1635. View Source

SSE15206 vs. Paclitaxel in HCT116-Pac-Res Cells: Overcoming Non-MDR-1 Mediated Paclitaxel Resistance

SSE15206's utility extends beyond P-gp-mediated MDR. In HCT116-Pac-Res cells, which are highly resistant to paclitaxel (176-fold) but do NOT overexpress MDR-1, SSE15206 remains fully effective, with only a 1.2-fold increase in resistance [1]. This demonstrates that SSE15206 can overcome other, non-P-gp mechanisms of paclitaxel resistance, likely related to tubulin mutations or altered microtubule dynamics.

Non-P-gp Pac-Resistance

Head-to-head

SSE15206: 1.2-fold
Paclitaxel: 176-fold

Supports probing tubulin-mutation resistance

HCT116-Pac-Res (MDR-1 negative) model

Evidence Dimension	Fold-Resistance in Paclitaxel-Resistant Cells
Target Compound Data	1.2-fold
Comparator Or Baseline	Paclitaxel: 176-fold
Quantified Difference	146.7-fold lower resistance
Conditions	HCT116-Pac-Res (paclitaxel-resistant, MDR-1-) vs. HCT116 parental cells

Why This Matters

This demonstrates that SSE15206 is not just a tool for studying MDR-1, but is also a powerful probe for investigating broader mechanisms of acquired resistance to microtubule-stabilizing agents like paclitaxel.

• [1] Manzoor S, Bilal A, Khan S, et al. Identification and characterization of SSE15206, a microtubule depolymerizing agent that overcomes multidrug resistance. Sci Rep. 2018;8(1):3305. View Source

SSE15206: Validated Colchicine-Site Binding via In Vitro Competition and Docking Studies

The mechanism of action for SSE15206 is rigorously validated. Unlike many research compounds where target engagement is inferred, SSE15206 has been shown to bind directly to the colchicine site of tubulin. This was demonstrated through molecular docking studies and, crucially, by a dose-dependent decrease in fluorescence signal in a colchicine displacement assay, confirming direct competition for the same binding site [1].

Target Engagement

Validated

Dose-dependent displacement of colchicine

Confirmed colchicine-site binding via competition assay

Docking and fluorescence-based assay

Evidence Dimension	Target Engagement Validation
Target Compound Data	Dose-dependent displacement of fluorescent colchicine from tubulin
Comparator Or Baseline	Nocodazole (known colchicine site binder): positive control
Quantified Difference	Qualitative confirmation of colchicine site binding
Conditions	In vitro tubulin binding and fluorescence-based competition assay

Why This Matters

A well-defined, experimentally validated mechanism is essential for rigorous scientific research. This data confirms SSE15206's precise mode of action, enabling its confident use in studies of microtubule dynamics and colchicine-site pharmacology.

• [1] Manzoor S, Bilal A, Khan S, et al. Identification and characterization of SSE15206, a microtubule depolymerizing agent that overcomes multidrug resistance. Sci Rep. 2018;8(1):3305. View Source

High-Impact Applications of 3-Phenyl-5-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide (SSE15206) in Preclinical Oncology and Drug Resistance Research

Investigating and Overcoming P-glycoprotein (MDR-1) Mediated Multidrug Resistance

SSE15206 is an ideal tool compound for studying MDR-1-mediated drug efflux. Its ability to maintain potency in cell lines that are >1000-fold resistant to paclitaxel and 89-fold resistant to vinblastine allows researchers to dissect the specific contribution of P-gp to resistance in their models [1]. It serves as a critical control to differentiate between P-gp-mediated and non-P-gp-mediated resistance mechanisms.

Probing Non-P-gp Mechanisms of Acquired Paclitaxel Resistance

The compound's efficacy in the HCT116-Pac-Res model, which is highly resistant to paclitaxel (176-fold) but does not overexpress MDR-1, makes it a unique probe for studying alternative resistance mechanisms, such as mutations in β-tubulin that affect paclitaxel binding [1]. This allows for focused research on overcoming taxane resistance in a post-P-gp context.

Characterizing Colchicine-Site Binding and Microtubule Dynamics

With its validated binding to the colchicine site on tubulin, as confirmed by both docking and a competitive displacement assay, SSE15206 is a reliable and well-characterized chemical probe for studying the functional consequences of colchicine-site engagement [1]. This is essential for research on mitotic spindle formation, G2/M cell cycle arrest, and the induction of apoptosis via this specific pathway.

Comparative Studies of Microtubule-Destabilizing Agents

SSE15206 offers a unique profile among microtubule-depolymerizing agents. It can be used in comparative studies alongside vinca alkaloids (e.g., vinblastine) and other colchicine-site binders (e.g., nocodazole) to understand how subtle differences in binding mode and, critically, P-gp substrate status translate to differential effects on cellular potency, resistance profiles, and apoptotic signaling [1].

Application

Selection Property

Validation Focus

MDR-1 (P-gp) resistance model studies

P-gp non-substrate status

Efflux evasion endpoint review

Acquired paclitaxel resistance research

Non-P-gp resistance model potency

Tubulin mutation context review

Colchicine-site microtubule dynamics

Validated site-specific binding

G2/M arrest and apoptosis endpoints

Microtubule destabilizer comparisons

Differential P-gp substrate profile

Resistance profile differentiation

• [1] Manzoor S, Bilal A, Khan S, et al. Identification and characterization of SSE15206, a microtubule depolymerizing agent that overcomes multidrug resistance. Sci Rep. 2018;8(1):3305. View Source